Cas no 2228507-26-2 (3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid)

3-{1-(tert-Butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid is a versatile intermediate in organic synthesis, particularly valuable for its piperidine and tert-butoxycarbonyl (Boc) functional groups. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for peptide and pharmaceutical synthesis. The hydroxyl and carboxyl moieties offer additional reactivity for further derivatization, while the methyl branching contributes to steric control in stereoselective reactions. This compound is commonly employed in the preparation of bioactive molecules, including protease inhibitors and other therapeutic agents, due to its well-defined chiral center and compatibility with a range of coupling strategies. Its robust structure ensures consistent performance in complex synthetic pathways.

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid structure

2228507-26-2 structure

Product Name:3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid

CAS No:2228507-26-2

MF:C₁₅H₂₇NO₅

MW:301.378585100174

CID:5875368

PubChem ID:165622900

Update Time:2025-06-07

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

- 3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid
- 3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid
- 2228507-26-2
- EN300-1882182
- Inchi： 1S/C15H27NO5/c1-14(2,3)21-13(20)16-8-6-7-10(9-16)15(4,5)11(17)12(18)19/h10-11,17H,6-9H2,1-5H3,(H,18,19)
- InChI Key： YQHHFTLUOFBTSE-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)C(C)(C)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

Exact Mass: 301.18892296g/mol
Monoisotopic Mass: 301.18892296g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 87.1Å²

3-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-hydroxy-3-methylbutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1882182-0.05g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	0.05g	$1261.0	2023-09-18
Enamine	EN300-1882182-0.1g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	0.1g	$1320.0	2023-09-18
Enamine	EN300-1882182-0.25g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	0.25g	$1381.0	2023-09-18
Enamine	EN300-1882182-0.5g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	0.5g	$1440.0	2023-09-18
Enamine	EN300-1882182-1.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	1g	$1500.0	2023-06-03
Enamine	EN300-1882182-2.5g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	2.5g	$2940.0	2023-09-18
Enamine	EN300-1882182-5.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	5g	$4349.0	2023-06-03
Enamine	EN300-1882182-10.0g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	10g	$6450.0	2023-06-03
Enamine	EN300-1882182-1g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	1g	$1500.0	2023-09-18
Enamine	EN300-1882182-5g	3-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-hydroxy-3-methylbutanoic acid	2228507-26-2	5g	$4349.0	2023-09-18